Cas no 1804937-40-3 (Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)
Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
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- Inchi: 1S/C10H7F6NO4/c1-19-6-5(8(18)20-2)4(21-10(14,15)16)3-17-7(6)9(11,12)13/h3H,1-2H3
- InChI Key: WYAANXWJOVWGBH-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=O)OC)C(=CN=1)OC(F)(F)F)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 2.8
- Topological Polar Surface Area: 57.6
Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083336-1g |
Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate |
1804937-40-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
Comprehensive Overview of Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804937-40-3)
Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804937-40-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining methoxy, trifluoromethoxy, and trifluoromethyl functional groups, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.
The growing demand for fluorinated pyridine compounds like Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate is driven by their enhanced stability, bioavailability, and metabolic resistance. These attributes make them ideal candidates for developing next-generation pharmaceuticals and crop protection agents. Recent studies highlight the compound's utility in kinase inhibitor synthesis, a hot topic in oncology research, where precision-targeted therapies are gaining traction.
From a synthetic chemistry perspective, the CAS No. 1804937-40-3 compound exemplifies advancements in heterocyclic chemistry. Its multi-functionalized pyridine core allows for versatile modifications, enabling researchers to explore novel structure-activity relationships (SAR). This aligns with current trends in fragment-based drug design, where small molecules with diverse functional groups are screened for optimal bioactivity. The compound's trifluoromethyl group is particularly noteworthy, as fluorinated motifs are increasingly prevalent in FDA-approved drugs.
In agrochemical applications, Methyl 3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate has shown promise as a precursor for herbicide intermediates. The trifluoromethoxy moiety enhances lipophilicity, improving membrane permeability in target organisms—a critical factor in modern pesticide formulation. This resonates with the agricultural sector's focus on sustainable pest control solutions that minimize environmental impact while maintaining efficacy.
Analytical characterization of this compound typically involves HPLC purification, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. The rise of AI-assisted molecular modeling has further accelerated interest in such compounds, as computational tools can predict their interactions with biological targets. This synergy between wet-lab chemistry and in silico analysis represents a paradigm shift in chemical research.
Supply chain considerations for CAS No. 1804937-40-3 emphasize the need for GMP-compliant synthesis to meet pharmaceutical-grade standards. As global regulations tighten around chemical traceability, manufacturers are adopting blockchain-based documentation to ensure transparency—a trend frequently searched by quality control professionals.
Future directions for this compound may include exploration in PET radiopharmaceuticals, given the trifluoromethyl group's potential for 18F labeling. Such applications align with the booming diagnostic imaging market, where molecular precision is paramount. Additionally, its role in metal-organic frameworks (MOFs) could unlock innovations in catalysis or gas storage materials.
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